Cas no 1270418-22-8 (4-amino(cyclopropyl)methyl-2-fluorophenol)

• Product Name: 4-amino(cyclopropyl)methyl-2-fluorophenol
• CAS No: 1270418-22-8
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5583120
• PubChem ID: 55282896
• Update Time: 2025-05-25

4-amino(cyclopropyl)methyl-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-[AMINO(CYCLOPROPYL)METHYL]-2-FLUOROPHENOL
• Phenol, 4-(aminocyclopropylmethyl)-2-fluoro-
• 1270418-22-8
• EN300-1277245
• AKOS006344613
• 4-amino(cyclopropyl)methyl-2-fluorophenol

• Inchi： 1S/C10H12FNO/c11-8-5-7(3-4-9(8)13)10(12)6-1-2-6/h3-6,10,13H,1-2,12H2
• InChI Key： ZOUHBCAOLZCMLH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1CC1)N)O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 282.2±25.0 °C(Predicted)
• pka: 8.26±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 4-amino(cyclopropyl)methyl-2-fluorophenol

4-Amino(cyclopropyl)methyl-2-fluorophenol (CAS No. 1270418-22-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 4-amino(cyclopropyl)methyl-2-fluorophenol (CAS No. 1270418-22-8) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and fluorophenol moieties, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and biological activities, making it a hot topic in modern chemical research.

The 4-amino(cyclopropyl)methyl-2-fluorophenol structure combines a fluorinated aromatic ring with an aminomethylcyclopropyl group, which contributes to its distinct chemical behavior. This combination is particularly appealing for designing novel small-molecule inhibitors and bioactive compounds. Recent studies have highlighted its role in modulating enzyme activity and interacting with biological targets, sparking curiosity among scientists working on precision medicine and targeted therapies.

One of the most frequently asked questions about CAS No. 1270418-22-8 revolves around its synthesis. The compound is typically prepared through multi-step organic reactions, including nucleophilic substitution and reductive amination. Researchers often optimize these processes to improve yield and purity, addressing challenges such as regioselectivity and stereochemical control. These advancements align with the growing demand for green chemistry and sustainable synthetic methods.

Another area of interest is the pharmacokinetic properties of 4-amino(cyclopropyl)methyl-2-fluorophenol. Its lipophilicity and metabolic stability are critical factors in drug development, influencing its absorption, distribution, and excretion. Computational modeling and in vitro assays are commonly employed to predict its behavior in biological systems, a topic frequently searched by professionals in medicinal chemistry and ADME studies.

The compound's potential applications extend beyond pharmaceuticals. In material science, 4-amino(cyclopropyl)methyl-2-fluorophenol is explored for its role in designing advanced polymers and functional coatings. Its fluorine atoms enhance thermal stability and chemical resistance, making it valuable for high-performance materials. This versatility has led to increased searches for fluorophenol derivatives and their industrial uses.

Safety and handling of CAS No. 1270418-22-8 are also common queries. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Researchers often seek guidance on storage conditions and compatibility with other chemicals, reflecting the importance of safety in chemical research.

In conclusion, 4-amino(cyclopropyl)methyl-2-fluorophenol (CAS No. 1270418-22-8) represents a fascinating intersection of chemistry and innovation. Its diverse applications, from drug discovery to material science, underscore its relevance in contemporary research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing challenges in healthcare and technology, making it a subject of enduring interest.